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Compound of Interest

Compound Name: Ammonium bromate

Cat. No.: B075889

For Researchers, Scientists, and Drug Development Professionals

WARNING: Ammonium bromate is a highly unstable and explosive compound. Its synthesis
and handling should only be attempted by qualified professionals in a controlled laboratory
setting with appropriate safety measures in place.

This technical guide provides a comprehensive overview of the synthesis, properties, and
safety considerations for ammonium bromate (NH4BrOs). The information is intended for use
by researchers and professionals in the fields of chemistry and drug development.

Properties of Ammonium Bromate

Ammonium bromate is a colorless, crystalline solid that is soluble in water.[1] It is a powerful
oxidizing agent and is known for its extreme instability, making it highly explosive.[1][2]

Physical Properties

A summary of the key physical properties of ammonium bromate is presented in Table 1.
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Property Value Reference
Chemical Formula NH4BrOs [1]
Molar Mass 145.94 g/mol [1]
Appearance Colorless crystals [1]
Solubility in Water Soluble [1]
Solubility in Ethanol Poorly soluble [1]

Further quantitative solubility data and a specific density value for ammonium bromate are not
readily available in the reviewed literature.

Chemical Properties

Ammonium bromate is a highly reactive and unstable compound. It is sensitive to shock,
friction, and heat, and can decompose explosively.[2]

Decomposition:

Ammonium bromate is known to be unstable and can decompose slowly even at low
temperatures.[1] The decomposition can become rapid and explosive upon heating. One study
noted that a violent explosion, accompanied by flame and sound, occurred at 56°C.[3]

The decomposition of ammonium bromate can proceed through different pathways, yielding a
variety of products. Two possible decomposition reactions are:

e 2NHa4BrOs(s) — Nz(g) + 4H20(g) + Brz(g) + O2(g)[4]
e NH4BrOs — NH4aNOs + 2Br2 + Oz + N20 + 6H20[1]

The presence of a thin white smoke, likely ammonium bromide, has been observed during
decomposition, suggesting a possible side reaction.[4]

Synthesis of Ammonium Bromate
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The synthesis of ammonium bromate is hazardous due to the product's instability. The
following information is for informational purposes only and should not be attempted without a
thorough risk assessment and appropriate safety protocols.

Synthesis from Ammonium Chloride and Sodium
Bromate

One reported method for the synthesis of ammonium bromate involves the reaction of sodium
bromate with ammonium chloride in an aqueous solution.[3]

Reaction:
NHa4Cl(aq) + NaBrOs(aq) — NHaBrOs(s) + NaCl(aq)[1]
Experimental Protocol:

A detailed experimental protocol from a 1970 study provides specific guidance for this
synthesis[3]:

 Dissolve 5.35 g of sodium bromate in 20 ml of water at 50°C.

e Pour the sodium bromate solution into a 30 ml solution containing 15.1 g of ammonium
chloride, with constant stirring.

» Allow the mixture to stand for 2 hours at 0°C to facilitate the crystallization of ammonium
bromate.

e Wash the resulting crystals with cold water.
¢ Recrystallize the product in 40 ml of twice-distilled water.

The purity of the ammonium bromate obtained through this method was reported to be 99%.

[3]

Synthesis from Barium Bromate and Ammonium Sulfate

An alternative synthesis route involves the reaction of barium bromate with ammonium sulfate.
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Reaction:
(NH4)2S0a4(aq) + Ba(BrOs)z2(aq) —» 2NH4BrOs(aq) + BaSOa(s)

This reaction takes advantage of the low solubility of barium sulfate, which precipitates out of
the solution, leaving ammonium bromate in the aqueous phase. A detailed experimental
protocol for this specific synthesis was not found in the reviewed literature.

Structural Information

Detailed crystallographic data for ammonium bromate is not readily available. For
comparison, ammonium bromide (NH4Br) has a face-centered cubic (FCC) lattice structure.[5]
It consists of ammonium ions (NH4*) and bromide ions (Br~) held together by ionic bonds.[5]

Safety and Handling

Ammonium bromate is a dangerous and highly explosive material. Extreme caution must be
exercised when handling this compound.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, face shields, and protective gloves.[6][7][8]

o Ventilation: Work in a well-ventilated area, preferably within a fume hood.[6]

» Handling: Avoid shock, friction, and heat. Do not handle the substance until all safety
precautions have been read and understood.[8]

» Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials.[8]

o Spills: In case of a spill, clean it up immediately using dry methods to avoid generating dust.

[8]

Decomposition Hazards: The thermal decomposition of ammonium bromate can release toxic
and corrosive fumes, including nitrogen oxides and hydrogen bromide.[8]

Visualizations
Synthesis of Ammonium Bromate
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The following diagram illustrates the synthesis of ammonium bromate from ammonium
chloride and sodium bromate.
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Caption: Synthesis of Ammonium Bromate.

Decomposition of Ammonium Bromate

This diagram shows one of the possible thermal decomposition pathways of ammonium
bromate.
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Caption: Thermal Decomposition of Ammonium Bromate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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